N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide

• IUPAC Name: N-[2-(benzylcarbamoyl)phenyl]-N-methylfuran-2-carboxamide
• InChI: InChI=1S/C20H18N2O3/c1-22(20(24)18-12-7-13-25-18)17-11-6-5-10-16(17)19(23)21-14-15-8-3-2-4-9-15/h2-13H,14H2,1H3,(H,21,23)
• InChI Key: UOIGJJDEBIEGFS-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1C(=O)NCC2=CC=CC=C2)C(=O)C3=CC=CO3
• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol

Description

N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide, also known as BMF, is a novel small molecule that has gained significant attention in scientific research due to its potential therapeutic applications. BMF belongs to the class of furamide compounds and is synthesized through a multi-step process.

Mechanism of Action

The exact mechanism of action of N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide is not fully understood. However, it is believed to work by targeting specific proteins and enzymes in the body. N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. It has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that regulate gene expression. Additionally, N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide has been shown to activate the p53 tumor suppressor pathway, which plays a role in preventing the development of cancer.
Biochemical and Physiological Effects
N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and colitis. N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide has also been shown to inhibit the growth of cancer cells in vitro and in animal models. Additionally, N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide has been shown to improve cognitive function in animal models of Alzheimer's disease and other neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide in lab experiments is its specificity. N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide has been shown to target specific proteins and enzymes in the body, which makes it a valuable tool for studying their function. Additionally, N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide has been shown to have low toxicity, which makes it a safe compound to use in lab experiments.
One of the limitations of using N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide in lab experiments is its limited solubility in water. This can make it difficult to administer the compound to cells or animals in experiments. Additionally, the exact mechanism of action of N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide is not fully understood, which can make it challenging to interpret results from experiments.

Future Directions

There are several future directions for research on N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide. One area of interest is its potential use in the treatment of neurodegenerative disorders. N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide has been shown to improve cognitive function in animal models of Alzheimer's disease and other neurodegenerative disorders, and further research is needed to determine its potential as a therapeutic agent.
Another area of interest is the use of N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide as a diagnostic tool for cancer and other diseases. N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide has been shown to selectively bind to cancer cells, and further research is needed to determine its potential as a diagnostic agent.
Finally, further research is needed to fully understand the mechanism of action of N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide. This will help researchers to better understand its potential therapeutic applications and to develop more effective treatments based on its properties.
Conclusion
In conclusion, N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide is a novel small molecule that has gained significant attention in scientific research due to its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties, and has been investigated for its role in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. While further research is needed to fully understand the mechanism of action of N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide, it holds promise as a valuable tool for studying specific proteins and enzymes in the body and as a potential therapeutic agent for a range of diseases.

Scientific Research Applications

N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, anti-cancer, and anti-viral properties. N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide has also been investigated for its role in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, N-{2-[(benzylamino)carbonyl]phenyl}-N-methyl-2-furamide has been studied for its potential use as a diagnostic tool for cancer and other diseases.